Cas no 2648946-02-3 (2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride)

• Product Name: 2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride
• CAS No: 2648946-02-3
• MF: C₉H₁₃ClN₂O₃
• MW: 232.664121389389
• MDL: MFCD34168467
• CID: 5643811
• PubChem ID: 155973511
• Update Time: 2025-06-08

2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride

• MDL： MFCD34168467
• Inchi： 1S/C9H12N2O3.ClH/c1-13-6-3-7(8(12)5-10)11-9(4-6)14-2;/h3-4H,5,10H2,1-2H3;1H
• InChI Key： YBFLMBSDBCKFHW-UHFFFAOYSA-N
• SMILES： C(C1N=C(OC)C=C(OC)C=1)(=O)CN.Cl

Additional information on 2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride

2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride

The compound 2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride (CAS No: 2648946-02-3) is a highly specialized chemical entity with significant applications in the field of organic synthesis and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with methoxy groups at positions 4 and 6, an amino group at position 2, and a ketone group at position 1. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various research and industrial applications.

Recent studies have highlighted the potential of 2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate key enzymes involved in neurotransmitter metabolism has been extensively investigated, with promising results indicating its potential as a lead compound for therapeutic development.

The synthesis of 2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride involves a multi-step process that includes the preparation of the pyridine derivative followed by the introduction of the amino and ketone groups. Advanced synthetic techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity levels. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

In terms of pharmacokinetics, 2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride exhibits favorable absorption profiles in preclinical models, with optimal bioavailability observed after oral administration. This property is crucial for its potential use as an oral medication in clinical settings. Additionally, the compound has shown minimal toxicity in acute and chronic toxicity studies, further supporting its suitability as a drug candidate.

One of the most recent breakthroughs involving this compound is its application in targeted drug delivery systems. Researchers have successfully incorporated 2-amino-1-(4,6-dimethoxypyridin-2-yl)ethan-1-one hydrochloride into nanoparticles designed to deliver therapeutic agents directly to affected tissues. This innovation not only enhances the efficacy of the drug but also reduces systemic side effects, making it a promising approach for personalized medicine.

The structural versatility of 2-amino-1-(4,6-dimethoxypyridin-2-yethyl ethanone hydrochloride also makes it an invaluable tool in medicinal chemistry research. Its ability to act as a scaffold for further functionalization allows chemists to explore a wide range of analogs with diverse biological activities. This has led to the discovery of several derivatives with enhanced potency and selectivity against various disease targets.

In conclusion, CAS No: 2648946003 represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structure, favorable pharmacokinetic properties, and versatility in synthetic chemistry make it an essential component in modern pharmaceutical research. As ongoing studies continue to uncover new applications for this compound, its role in advancing medical science is expected to grow significantly.